Cas no 133966-97-9 (Adenosine, 1,2-dihydro-2-oxo-1-(2-propenyl)-)

• Product Name: Adenosine, 1,2-dihydro-2-oxo-1-(2-propenyl)-
• CAS No: 133966-97-9
• MF: C₁₃H₁₇N₅O₅
• MW: 323.304582357407
• CID: 1234684
• Update Time: 2024-08-05

Adenosine, 1,2-dihydro-2-oxo-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 1,2-dihydro-2-oxo-1-(2-propenyl)-
• Adenosine, 1,2-dihydro-2-oxo-1-(2-propenyl)- (9CI)

• Inchi： 1S/C13H17N5O5/c1-2-3-17-10(14)7-11(16-13(17)22)18(5-15-7)12-9(21)8(20)6(4-19)23-12/h2,5-6,8-9,12,19-21H,1,3-4,14H2/t6-,8-,9-,12-/m1/s1
• InChI Key： DLTCUAMNLKEIBV-WOUKDFQISA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N(CC=C)C(=O)N=3)N)N=C2)[C@H](O)[C@@H]1O

Experimental Properties

• Density: 1.80±0.1 g/cm3(Predicted)
• Melting Point: 210 °C (decomp)
• Boiling Point: 546.6±60.0 °C(Predicted)
• pka: 12.81±0.70(Predicted)